Cas no 1042973-64-7 (5-Amino-3,4-dihydro-1H-quinazolin-2-one)

• Product Name: 5-Amino-3,4-dihydro-1H-quinazolin-2-one
• CAS No: 1042973-64-7
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 2135798
• Update Time: 2023-08-04

5-Amino-3,4-dihydro-1H-quinazolin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-3,4-dihydro-2(1H)-Quinazolinone
• 5-Amino-3,4-dihydroquinazolin-2(1H)-one
• 5-Amino-3,4-dihydro-1H-quinazolin-2-one

• Inchi： 1S/C8H9N3O/c9-6-2-1-3-7-5(6)4-10-8(12)11-7/h1-3H,4,9H2,(H2,10,11,12)
• InChI Key： XYQLWDBQJGIQGJ-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=C(C=2CN1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Topological Polar Surface Area: 67.2